Cas no 1334490-94-6 (2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one)

• Product Name: 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one
• CAS No: 1334490-94-6
• MF: C₁₄H₁₄FN₃O
• MW: 259.278866291046
• CID: 5573253
• PubChem ID: 136302583
• Update Time: 2025-05-20

2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one
• Pyrido[4,3-d]pyrimidin-4(3H)-one, 2-(4-fluorophenyl)-5,6,7,8-tetrahydro-6-methyl-
• 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one

• Inchi： 1S/C14H14FN3O/c1-18-7-6-12-11(8-18)14(19)17-13(16-12)9-2-4-10(15)5-3-9/h2-5H,6-8H2,1H3,(H,16,17,19)
• InChI Key： KZNVUIRZEGKKJT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)NC(=O)C2CN(C)CCC=2N=1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 399.5±52.0 °C(Predicted)
• pka: 7.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-4-one

Research Brief on 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one (CAS: 1334490-94-6)

2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one (CAS: 1334490-94-6) is a pyridopyrimidinone derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, particularly in the fields of oncology and neurology. Recent studies have explored its role as a kinase inhibitor, with promising results in preclinical models of cancer and neurodegenerative diseases.

The synthesis of 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one involves a multi-step process, starting with the condensation of appropriate pyrimidine precursors followed by fluorophenyl incorporation. The compound's structural features, including the fluorophenyl group and the pyridopyrimidinone core, contribute to its unique pharmacokinetic and pharmacodynamic properties. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluation.

In vitro studies have demonstrated that 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one exhibits potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These kinases play critical roles in cell cycle regulation and neurodegenerative pathways, respectively. The compound's selectivity profile has been optimized to minimize off-target effects, making it a promising candidate for targeted therapy.

Recent preclinical investigations have highlighted the compound's efficacy in animal models of glioblastoma and Alzheimer's disease. In glioblastoma models, the compound demonstrated significant tumor growth inhibition by disrupting CDK-mediated cell cycle progression. In Alzheimer's disease models, it showed neuroprotective effects by modulating GSK-3β activity, thereby reducing tau hyperphosphorylation and amyloid-beta accumulation. These findings underscore the compound's dual therapeutic potential.

Despite these promising results, challenges remain in the clinical translation of 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural optimization and formulation development. Ongoing research is focused on designing prodrugs and nanoformulations to enhance the compound's delivery and efficacy.

In conclusion, 2-(4-fluorophenyl)-6-methyl-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-4-one represents a promising scaffold for the development of novel therapeutics in oncology and neurology. Its unique mechanism of action and preclinical efficacy warrant further investigation, including advanced pharmacokinetic studies and early-phase clinical trials. Future research should also explore its potential in combination therapies and other disease indications.